N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide

• IUPAC Name: 6-methoxy-N-[(E)-3-methylsulfonylprop-2-enyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C10H13N3O4S/c1-17-9-5-4-8(12-13-9)10(14)11-6-3-7-18(2,15)16/h3-5,7H,6H2,1-2H3,(H,11,14)/b7-3+
• InChI Key: XORWZMFDHOFHJM-XVNBXDOJSA-N
• Canonical SMILES: COC1=NN=C(C=C1)C(=O)NCC=CS(=O)(=O)C
• Isomeric SMILES: COC1=NN=C(C=C1)C(=O)NC/C=C/S(=O)(=O)C
• Molecular Formula: C10H13N3O4S
• Molecular Weight: 271.30 g/mol

Description

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of pyridazine derivatives and has been investigated for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or receptors in the body, leading to a desired physiological effect.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, it has been found to have anti-inflammatory and analgesic properties, as well as potential anticancer activity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide in laboratory experiments is its potential as a therapeutic agent for the treatment of various diseases. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide. One potential direction is to further investigate its mechanism of action and identify specific targets in the body that it interacts with. Another direction is to explore its potential as a therapeutic agent for the treatment of specific diseases, such as cancer or inflammatory disorders. Additionally, future studies may focus on optimizing the synthesis method for this compound to improve its yield and purity.

Synthesis Methods

The synthesis of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide involves the reaction of 6-methoxy-3-pyridazinecarboxylic acid with methanesulfonyl chloride in the presence of triethylamine. The resulting intermediate is then treated with 2-propen-1-amine to yield the final product.

Scientific Research Applications

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-6-methoxypyridazine-3-carboxamide has been studied for its potential applications in scientific research. One such application is in the field of medicinal chemistry, where it has been investigated for its potential as a therapeutic agent for the treatment of various diseases.